Cas no 943832-81-3 (florpyrauxifen)

• Product Name: florpyrauxifen
• CAS No: 943832-81-3
• MF: C₁₃H₈Cl₂F₂N₂O₃
• MW: 349.117028236389
• CID: 4742957
• PubChem ID: 67420724
• Update Time: 2025-07-28

florpyrauxifen Chemical and Physical Properties

Names and Identifiers

• Florpyrauxifen
• 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-fluoropyridine-2-carboxylic acid
• 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-fluoropicolinic acid
• 4-Amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-fluoro-2-pyridinecarboxylic acid
• florpyrauxifene
• Florpyrauxifen [ISO]
• J3.617.442K
• 2-Pyridinecarboxylic acid, 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-fluoro-
• XR-848
• 7SE2CM4FZV
• XFZUQTKDBCOXPP-UHFFFAOYSA-N
• DTXCID301012065
• 4-Amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-fluoro-2-pyridinecarboxylic acid; Florpyrauxifen
• 1ST22991
• NS00133890
• 943832-81-3
• XDE-848
• UNII-7SE2CM4FZV
• CHEBI:133650
• SCHEMBL2471056
• DTXSID50873862
• florpyrauxifen

• Inchi： 1S/C13H8Cl2F2N2O3/c1-22-12-5(14)3-2-4(7(12)16)10-8(17)9(18)6(15)11(19-10)13(20)21/h2-3H,1H3,(H2,18,19)(H,20,21)
• InChI Key： XFZUQTKDBCOXPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C(=C1N)F)C1C=CC(=C(C=1F)OC)Cl

Computed Properties

• Exact Mass: 347.9880038g/mol
• Monoisotopic Mass: 347.9880038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4
• XLogP3: 3.1

Experimental Properties

• Density: 1.593±0.06 g/cm3(Predicted)
• Boiling Point: 488.5±45.0 °C(Predicted)
• pka: 3.14±0.34(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on florpyrauxifen

Professional Introduction to Florpyrauxifen (CAS No. 943832-81-3)

Florpyrauxifen, a compound with the chemical identifier CAS No. 943832-81-3, represents a significant advancement in the field of agrochemicals. This novel molecule has garnered considerable attention due to its unique mechanism of action and promising applications in crop protection. As a member of the pyrazole class of chemicals, florpyrauxifen exhibits distinct properties that set it apart from traditional herbicides, making it an attractive option for modern agricultural practices.

The development of florpyrauxifen has been driven by the need for more efficient and environmentally sustainable solutions in agriculture. Traditional herbicides often face challenges related to resistance development in target weeds, soil persistence, and potential impact on non-target species. Florpyrauxifen addresses these concerns through its innovative mode of action, which targets specific biological pathways in weeds while minimizing harm to desirable crops.

One of the most compelling aspects of florpyrauxifen is its ability to inhibit acetolactate synthase (ALS), an enzyme crucial for plant amino acid biosynthesis. By blocking this enzyme, florpyrauxifen effectively disrupts the growth and development of weeds, leading to their rapid decline. This mechanism is highly selective, allowing farmers to apply the compound at lower rates without compromising the health of their crops. Recent studies have shown that florpyrauxifen can achieve over 90% weed control with minimal impact on surrounding flora, making it an excellent choice for integrated pest management systems.

Recent research has also highlighted the environmental benefits of florpyrauxifen. Unlike some conventional herbicides that remain active in soil for extended periods, florpyrauxifen demonstrates rapid degradation, reducing the risk of groundwater contamination and long-term soil accumulation. This characteristic aligns with global efforts to promote greener agricultural practices and sustainable farming methods. Field trials conducted across various regions have consistently shown that florpyrauxifen performs comparably to or better than existing herbicides while offering additional advantages in terms of environmental safety.

The versatility of florpyrauxifen is another key factor contributing to its growing popularity among farmers and researchers. The compound can be formulated into a variety of application methods, including liquid herbicides, granules, and seed treatments, providing flexibility in its use across different farming systems. This adaptability makes it suitable for both large-scale commercial operations and smaller family farms, enhancing its accessibility and practicality.

In addition to its efficacy as a weed control agent, florpyrauxifen has shown potential benefits for crop yield and quality. By effectively managing weed competition, the compound allows crops to access more sunlight, water, and nutrients, leading to improved growth and higher yields. Furthermore, studies indicate that florpyrauxifen does not interfere with the natural development processes of crops, ensuring that final product quality remains uncompromised.

The regulatory landscape for florpyrauxifen reflects its favorable profile as a modern agrochemical. Regulatory bodies in multiple countries have approved the compound for use in food-producing areas following rigorous safety assessments. These approvals underscore the confidence regulators have in florpyrauxifen's safety profile for both human consumption and environmental exposure. The compound's registration process has been expedited in some regions due to its favorable toxicological data and low environmental impact.

As research into florpyrauxifen continues to evolve, new applications and improvements are being explored. Scientists are investigating ways to enhance its efficacy against specific weed species that may develop resistance over time. Additionally, efforts are underway to optimize formulations that further reduce application rates while maintaining high levels of weed control. These ongoing studies promise to expand the utility of florpyrauxifen and solidify its role as a cornerstone in modern crop protection strategies.

The adoption of florpyrauxifen represents a significant step forward in sustainable agriculture. By combining high performance with environmental responsibility, the compound offers a balanced solution for farmers seeking effective weed management without compromising ecological integrity. As global food demand continues to rise, innovations like florpyrauxifen will play an increasingly vital role in ensuring efficient and sustainable agricultural production.